Cas no 2229427-54-5 (2-chloro-6-(1-methylpiperazin-2-yl)phenol)

• Product Name: 2-chloro-6-(1-methylpiperazin-2-yl)phenol
• CAS No: 2229427-54-5
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6386737
• PubChem ID: 165677237
• Update Time: 2025-05-30

2-chloro-6-(1-methylpiperazin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(1-methylpiperazin-2-yl)phenol
• 2229427-54-5
• EN300-1997272

• Inchi： 1S/C11H15ClN2O/c1-14-6-5-13-7-10(14)8-3-2-4-9(12)11(8)15/h2-4,10,13,15H,5-7H2,1H3
• InChI Key： PSCFGEJKRFVZGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1CNCCN1C

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-chloro-6-(1-methylpiperazin-2-yl)phenol

Introduction to 2-chloro-6-(1-methylpiperazin-2-yl)phenol (CAS No. 2229427-54-5)

2-chloro-6-(1-methylpiperazin-2-yl)phenol, identified by the CAS number 2229427-54-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry. The structural framework of this compound integrates a chlorophenol moiety with a piperazine derivative, which is a common pharmacophore in the development of therapeutic agents.

The chloro-substituted phenol moiety in 2-chloro-6-(1-methylpiperazin-2-yl)phenol contributes to its unique electronic and steric properties, which are crucial for its interaction with biological targets. Phenols, in general, are known for their ability to participate in hydrogen bonding and hydrophobic interactions, while the chlorine atom enhances lipophilicity and metabolic stability. The presence of the 1-methylpiperazin-2-yl group introduces a secondary amine, which is a well-documented scaffold in drug design due to its capacity to modulate receptor binding and improve pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that combine the advantages of both phenolic and piperazine-based structures. The combination of these two motifs has been shown to enhance binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated that such hybrids can exhibit potent activity against enzymes and receptors involved in inflammatory pathways, making them potential candidates for therapeutic intervention.

One of the most compelling aspects of 2-chloro-6-(1-methylpiperazin-2-yl)phenol is its potential application in the treatment of neurological disorders. Piperazine derivatives are frequently employed in the development of drugs targeting central nervous system (CNS) receptors due to their ability to cross the blood-brain barrier and modulate neurotransmitter activity. The chlorophenol component further enhances the compound's pharmacological properties by improving solubility and bioavailability. This dual functionality makes 2-chloro-6-(1-methylpiperazin-2-yl)phenol an attractive candidate for further investigation as a lead compound in CNS drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. Molecular docking studies have been particularly useful in identifying key residues on target proteins that interact with 2-chloro-6-(1-methylpiperazin-2-yl)phenol, providing insights into its mechanism of action. These studies have revealed that the compound can form multiple hydrogen bonds and hydrophobic interactions with its target, which is consistent with its observed biological activity.

The synthesis of 2-chloro-6-(1-methylpiperazin-2-yl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it determines the electronic properties of the final product. Advanced synthetic techniques, such as catalytic chlorination and flow chemistry, have been employed to improve efficiency and scalability. These methods not only enhance the overall yield but also minimize waste generation, aligning with modern green chemistry principles.

Evaluation of the pharmacokinetic properties of 2-chloro-6-(1-methylpiperazin-2-yl)phenol has shown promising results in preclinical studies. The compound exhibits moderate solubility in water and lipids, indicating good bioavailability across different routes of administration. Additionally, preliminary toxicity studies have revealed low acute toxicity profiles, suggesting that it may be well-tolerated by patients if developed into a therapeutic agent.

The potential therapeutic applications of 2-chloro-6-(1-methylpiperazin-2-yl)phenol extend beyond neurological disorders. Research has indicated that this compound may also exhibit anti-inflammatory and antimicrobial properties. The phenolic moiety is known to possess antioxidant capabilities, while the piperazine derivative can interfere with bacterial cell wall synthesis. These dual activities make 2-chloro-6-(1-methylpiperazin-2-yl)phenol a versatile candidate for developing novel therapeutics targeting both chronic inflammatory conditions and infectious diseases.

In conclusion, 2-chloro-6-(1-methylpiperazin-2-yl)phenol (CAS No. 2229427-54-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of a chlorophenol moiety with a piperazine derivative offers multiple advantages for drug design, including enhanced binding affinity, improved pharmacokinetics, and broad therapeutic potential. Further research is warranted to fully elucidate its mechanisms of action and explore its clinical applications.